Liquiritoside Liquiritoside Liquiritin, also known as liquiritoside or likviritin, belongs to the class of organic compounds known as flavonoid o-glycosides. Flavonoid O-glycosides are compounds containing a carbohydrate moiety which is O-glycosidically linked to the 2-phenylchromen-4-one flavonoid backbone. Liquiritin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, liquiritin is primarily located in the cytoplasm. Outside of the human body, liquiritin can be found in herbs and spices. This makes liquiritin a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 551-15-5
VCID: VC0533273
InChI: InChI=1S/C21H22O9/c22-9-17-18(25)19(26)20(27)21(30-17)28-12-4-1-10(2-5-12)15-8-14(24)13-6-3-11(23)7-16(13)29-15/h1-7,15,17-23,25-27H,8-9H2
SMILES: C1C(OC2=C(C1=O)C=CC(=C2)O)C3=CC=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O
Molecular Formula: C21H22O9
Molecular Weight: 418.4 g/mol

Liquiritoside

CAS No.: 551-15-5

Inhibitors

VCID: VC0533273

Molecular Formula: C21H22O9

Molecular Weight: 418.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Liquiritoside - 551-15-5

CAS No. 551-15-5
Product Name Liquiritoside
Molecular Formula C21H22O9
Molecular Weight 418.4 g/mol
IUPAC Name 7-hydroxy-2-[4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-2,3-dihydrochromen-4-one
Standard InChI InChI=1S/C21H22O9/c22-9-17-18(25)19(26)20(27)21(30-17)28-12-4-1-10(2-5-12)15-8-14(24)13-6-3-11(23)7-16(13)29-15/h1-7,15,17-23,25-27H,8-9H2
Standard InChIKey DEMKZLAVQYISIA-ZRWXNEIDSA-N
Isomeric SMILES C1[C@H](OC2=C(C1=O)C=CC(=C2)O)C3=CC=C(C=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O
SMILES C1C(OC2=C(C1=O)C=CC(=C2)O)C3=CC=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O
Canonical SMILES C1C(OC2=C(C1=O)C=CC(=C2)O)C3=CC=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O
Appearance Solid powder
Melting Point 212°C
Physical Description Solid
Description Liquiritin, also known as liquiritoside or likviritin, belongs to the class of organic compounds known as flavonoid o-glycosides. Flavonoid O-glycosides are compounds containing a carbohydrate moiety which is O-glycosidically linked to the 2-phenylchromen-4-one flavonoid backbone. Liquiritin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, liquiritin is primarily located in the cytoplasm. Outside of the human body, liquiritin can be found in herbs and spices. This makes liquiritin a potential biomarker for the consumption of this food product.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 7-hydroxyflavanone 4'-O-glucoside
likviritin
Likviriton
liquiritin
liquiritoside
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7: Zhang Y, Zhang L, Zhang Y, Xu JJ, Sun LL, Li SZ. The protective role of liquiritin in high fructose-induced myocardial fibrosis via inhibiting NF-κB and MAPK signaling pathway. Biomed Pharmacother. 2016 Dec;84:1337-1349. doi: 10.1016/j.biopha.2016.10.036. Epub 2016 Nov 1. PubMed PMID: 27810791.
8: Jia SL, Wu XL, Li XX, Dai XL, Gao ZL, Lu Z, Zheng QS, Sun YX. Neuroprotective effects of liquiritin on cognitive deficits induced by soluble amyloid-β(1-42) oligomers injected into the hippocampus. J Asian Nat Prod Res. 2016 Dec;18(12):1186-1199. Epub 2016 Sep 2. PubMed PMID: 27589374.
9: Qiao J, Hu J, Li YP, Ren GX, Xiang Y, Zang YM, Liu Y, Liu CS. [Effect of exogenous brassinolide on morphological characters and contents of seven chemical constituents of Glycyrrhiza uralensis]. Zhongguo Zhong Yao Za Zhi. 2016 Jan;41(2):197-204. doi: 10.4268/cjcmm20160208. Chinese. PubMed PMID: 28861963.
10: Fujii S, Morinaga O, Uto T, Nomura S, Shoyama Y. Development of Double Eastern Blotting for Major Licorice Components, Glycyrrhizin and Liquiritin for Chemical Quality Control of Licorice Using anti-Glycyrrhizin and anti-Liquiritin Monoclonal Antibodies. J Agric Food Chem. 2016 Feb 10;64(5):1087-93. doi: 10.1021/acs.jafc.5b04732. Epub 2016 Jan 27. PubMed PMID: 26765784.
11: Zhan XY, Lin ZZ, Sun Y, Yuan RJ, Yang ZL, Duan TX. [Feature Selection and Interpretation in Infrared Quantitative Models of Liquiritin and Glycyrrhizin in Radix Glycyrrhizae]. Guang Pu Xue Yu Guang Pu Fen Xi. 2015 Sep;35(9):2530-5. Chinese. PubMed PMID: 26669161.
12: Luo Y, Zhao GW, Liang XL, Zhang J, Zhang XF, Zheng Q, Yang M, Liao ZG. [Changes of specific chromatograms and contents of five components in Yinqiao powder decoctions during decocting process]. Zhongguo Zhong Yao Za Zhi. 2016 Jan;41(1):60-64. doi: 10.4268/cjcmm20160112. Chinese. PubMed PMID: 28845641.
13: Seo CS, Shin HK. HPLC-PDA Method for Simultaneous Determination of Nine Marker Components in Banhasasim-Tang. J Chromatogr Sci. 2016 Mar;54(3):299-304. doi: 10.1093/chromsci/bmv141. Epub 2015 Sep 8. PubMed PMID: 26354947.
14: Gong H, Zhang BK, Yan M, Fang PF, Li HD, Hu CP, Yang Y, Cao P, Jiang P, Fan XR. A protective mechanism of licorice (Glycyrrhiza uralensis): isoliquiritigenin stimulates detoxification system via Nrf2 activation. J Ethnopharmacol. 2015 Mar 13;162:134-9. doi: 10.1016/j.jep.2014.12.043. Epub 2014 Dec 31. PubMed PMID: 25557030.
15: Guo ZZ, Wu YL, Wang RF, Wang WQ, Liu Y, Zhang XQ, Gao SR, Zhang Y, Wei SL. Distribution patterns of the contents of five active components in taproot and stolon of Glycyrrhiza uralensis. Biol Pharm Bull. 2014;37(7):1253-8. Epub 2014 May 3. PubMed PMID: 24805208.
16: Huang X, Wang Y, Ren K. Protective Effects of Liquiritin on the Brain of Rats with Alzheimer's Disease. West Indian Med J. 2015 Dec;64(5):468-472. doi: 10.7727/wimj.2016.058. Epub 2016 Apr 29. PubMed PMID: 27399208; PubMed Central PMCID: PMC4961333.
17: Fujii S, Morinaga O, Uto T, Nomura S, Shoyama Y. Development of a monoclonal antibody-based immunochemical assay for liquiritin and its application to the quality control of licorice products. J Agric Food Chem. 2014 Apr 16;62(15):3377-83. doi: 10.1021/jf404731z. Epub 2014 Apr 3. PubMed PMID: 24621071.
18: Farahani MS, Bahramsoltani R, Farzaei MH, Abdollahi M, Rahimi R. Plant-derived natural medicines for the management of depression: an overview of mechanisms of action. Rev Neurosci. 2015;26(3):305-21. doi: 10.1515/revneuro-2014-0058. Review. PubMed PMID: 25719303.
19: Zhang Y, Qian D, Pan Y, Zhu Z, Huang J, Xi J, Guo J, Zhou X, Zhong G, Duan J. Comparisons of the pharmacokinetic profile of four bioactive components after oral administration of gan-sui-ban-xia decoction plus-minus gansui and gancao drug combination in normal rats. Molecules. 2015 May 20;20(5):9295-308. doi: 10.3390/molecules20059295. PubMed PMID: 26007184.
20: Zhang W, Di LQ, Li JS, Shan JJ, Kang A, Qian S, Chen LT. The effects of Glycyrrhizae uralenis and its major bioactive components on pharmacokinetics of daphnetin in Cortex daphnes in rats. J Ethnopharmacol. 2014 Jul 3;154(3):584-92. doi: 10.1016/j.jep.2014.03.047. Epub 2014 Apr 3. PubMed PMID: 24704595.
PubChem Compound 3794292
Last Modified Nov 11 2021
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